Cas no 71189-30-5 (Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-)
71189-30-5 structure
Product Name:Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
CAS No:71189-30-5
MF:C8H10OS
MW:154.229401111603
CID:1748206
PubChem ID:13911631
Update Time:2025-04-21
Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro-
- SCHEMBL1745435
- 4,5,6,7-Tetrahydrobenzo[b]thiophene-4-ol
- DB-137768
- 71189-30-5
- 4-hydroxy-4,5,6,7-tetrahydrobenzo[b]thiophene
- WNIWYCSFEZILAE-UHFFFAOYSA-N
- AKOS012138033
-
- Inchi: 1S/C8H10OS/c9-7-2-1-3-8-6(7)4-5-10-8/h4-5,7,9H,1-3H2
- InChI Key: WNIWYCSFEZILAE-UHFFFAOYSA-N
- SMILES: S1C=CC2=C1CCCC2O
Computed Properties
- Exact Mass: 154.0453
- Monoisotopic Mass: 154.04523611g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 48.5Ų
Experimental Properties
- PSA: 20.23
Benzo[b]thiophene-4-ol, 4,5,6,7-tetrahydro- Related Literature
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Eunkyung Choi,Minjoo Ryu,Haeri Lee,Ok-Sang Jung Dalton Trans., 2017,46, 4595-4601
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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